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Abstract
G protein-coupled receptor 110 (GPR110), also known as Adhesion G protein-coupled receptor

F1 (ADGRF1), is a critical regulator of neuronal development.[1][2] This orphan receptor has

been deorphanized as the functional target for N-docosahexaenoylethanolamine

(synaptamide), a metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA).[1][2]

Activation of GPR110 by synaptamide initiates a signaling cascade that potently promotes

neurogenesis, neurite outgrowth, and synaptogenesis.[1][2][3] This technical guide provides an

in-depth overview of the GPR110 signaling cascade, presenting key quantitative data, detailed

experimental protocols, and visual diagrams of the underlying molecular mechanisms.

The GPR110 Signaling Cascade
GPR110 is highly expressed in the fetal brain, with expression levels decreasing after birth.[1]

[2] Its activation by synaptamide primarily stimulates the Gαs-protein, leading to the activation

of adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine

monophosphate (cAMP).[4][5] This elevation in cAMP activates Protein Kinase A (PKA), which

in turn phosphorylates and activates the cAMP response element-binding protein (CREB).[6]

Phosphorylated CREB then translocates to the nucleus to regulate the transcription of genes

involved in neuronal growth and plasticity.[6] While the Gαs/cAMP/PKA pathway is the principal

signaling axis, evidence also suggests potential coupling of GPR110 to Gq, Gi, and G12/13
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proteins.[7][8] Furthermore, GPR110 has been shown to interact with the tight junction protein

occludin, implicating it in the integrity of the blood-brain barrier.[4]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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